Cas no 141388-50-3 (Methyl 4-(1H-imidazol-1-yl)-3-nitrobenzoate)

• Product Name: Methyl 4-(1H-imidazol-1-yl)-3-nitrobenzoate
• CAS No: 141388-50-3
• Molecular Formula: C₁₁H₉N₃O₄
• Molecular Weight: 247.2069
• CID: 4698892

Methyl 4-(1H-imidazol-1-yl)-3-nitrobenzoate Properties

Names and Identifiers

• methyl 4-imidazol-1-yl-3-nitrobenzoate
• Benzoic acid, 4-(1H-imidazol-1-yl)-3-nitro-, methyl ester
• methyl 4-(1H-imidazol-1-yl)-3-nitrobenzoate
• Oprea1_230515
• methyl 4-imidazolyl-3-nitrobenzoate
• ST45013541
• R3625
• methyl 4-(1H-imidazol-1-yl)-3-nitrobenzenecarboxylate

• InChIKey： OGIAQDKVKDHIID-UHFFFAOYSA-N
• Inchi： 1S/C11H9N3O4/c1-18-11(15)8-2-3-9(10(6-8)14(16)17)13-5-4-12-7-13/h2-7H,1H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])N1C([H])=NC([H])=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 18
• Complexity: 331
• Topological Polar Surface Area: 89.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives